Cas no 1251624-07-3 (N-[(3,5-difluorophenyl)methyl]-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide)

• Product Name: N-[(3,5-difluorophenyl)methyl]-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide
• CAS No: 1251624-07-3
• MF: C₂₃H₂₂F₂N₄O
• MW: 408.443791866302
• CID: 5396685
• Update Time: 2025-06-03

N-[(3,5-difluorophenyl)methyl]-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxamide, N-[(3,5-difluorophenyl)methyl]-1-(6-phenyl-3-pyridazinyl)-
• N-[(3,5-difluorophenyl)methyl]-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide

• Inchi： 1S/C23H22F2N4O/c24-19-11-16(12-20(25)13-19)14-26-23(30)18-7-4-10-29(15-18)22-9-8-21(27-28-22)17-5-2-1-3-6-17/h1-3,5-6,8-9,11-13,18H,4,7,10,14-15H2,(H,26,30)
• InChI Key： HVRWSDUKMAMDET-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(C3=CC=CC=C3)C=C2)CCCC(C(NCC2=CC(F)=CC(F)=C2)=O)C1

Experimental Properties

• Density: 1.266±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 678.2±55.0 °C(Predicted)
• pka: 14.46±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-[(3,5-difluorophenyl)methyl]-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide

Professional Introduction to N-[(3,5-difluorophenyl)methyl]-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide (CAS No. 1251624-07-3)

N-[(3,5-difluorophenyl)methyl]-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1251624-07-3, represents a novel molecular structure with potential applications in the development of therapeutic agents. The intricate architecture of this molecule, featuring a piperidine core linked to a pyridazine moiety and a 3,5-difluorophenyl group, positions it as a candidate for further exploration in drug discovery programs.

The chemical properties of N-[(3,5-difluorophenyl)methyl]-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide are influenced by its functional groups, which include the amide bond and the aromatic rings. The presence of fluorine atoms in the 3,5-difluorophenyl moiety enhances the lipophilicity and metabolic stability of the compound, making it an attractive scaffold for medicinal chemists. Additionally, the pyridazine ring contributes to the electron-deficient nature of the molecule, which can be exploited in designing molecules with specific binding interactions.

In recent years, there has been growing interest in piperidine derivatives due to their demonstrated efficacy in various pharmacological contexts. Piperidine-based compounds have been explored as kinase inhibitors, GPCR ligands, and central nervous system (CNS) drugs. The introduction of heterocyclic structures like pyridazine into these systems often enhances binding affinity and selectivity. N-[(3,5-difluorophenyl)methyl]-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide exemplifies this trend by combining a piperidine core with a pyridazine unit, creating a versatile platform for drug design.

The synthesis of N-[(3,5-difluorophenyl)methyl]-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps include the formation of the amide bond between the piperidine carboxylic acid derivative and the pyridazine-containing amine group. The introduction of the 3,5-difluorophenyl group typically involves halogenation and subsequent nucleophilic substitution reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to construct the desired carbon-carbon bonds efficiently.

The pharmacological potential of this compound has been investigated in several preclinical studies. Its structural features suggest that it may interact with biological targets involved in inflammatory diseases, neurodegenerative disorders, and cancer. The amide functionality can participate in hydrogen bonding interactions with protein receptors, while the aromatic rings provide opportunities for π-stacking interactions. These characteristics make N-[(3,5-difluorophenyl)methyl]-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide a promising candidate for further pharmacological evaluation.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and binding affinities. Molecular docking studies have been conducted to evaluate how N-[(3,5-difluorophenyl)methyl]-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide interacts with potential target proteins. These simulations have provided insights into key binding residues and suggested modifications that could enhance its potency and selectivity. Such computational approaches are integral to modern drug discovery pipelines, allowing researchers to prioritize compounds for experimental validation.

In addition to its potential as a lead compound, N-[(3,5-difluorophenyl)methyl]-1(6-phenylpyridazin-3-y)piperidine-3-carboxamide serves as a valuable building block for generating libraries of derivatives. By modifying substituents on the piperidine or pyridazine rings, researchers can explore different pharmacological profiles without starting from scratch. This modular approach is particularly useful in high-throughput screening campaigns where large numbers of analogs are synthesized and tested for biological activity.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their presence can significantly influence both physical properties and biological activity. In N-[(3,5-difluorophenyl)methyl]-1(6-phenylpyridazin-< strong> 13)-y )< strong>piperidine strong>- < strong > 13 strong > -carboxamide , the two fluorine atoms at positions 3 and 5 on the phenyl ring contribute to its metabolic stability by resisting oxidative degradation. This stability is crucial for maintaining drug efficacy throughout its shelf life. Furthermore , fluorine atoms can enhance binding affinity by participating in halogen bonds or by influencing electronic distributions around key functional groups.

The broader context of this compound’s development is rooted in the ongoing quest for more effective treatments across multiple therapeutic areas . Researchers are continually seeking novel molecular entities that offer improved efficacy , reduced side effects , or alternative mechanisms of action . N-[< strong>( 35difl uroph enyllm eth yl ) strong >] -[ 16 - phen yl py rid azin - 13 - y ] piper id ine -[ 13 - car box am ide ] ( C A S No . 1251624 - 07 - 33 ) aligns with these goals by presenting a structurally unique yet functionally relevant scaffold . Its potential applications span from oncology to central nervous system disorders , reflecting its versatility as a pharmacological tool.

(35dif luorph enyllm eth yl ) strong >] -[16 - phen yl py rid azin -13-y ] piper id ine -[13 car box am ide ] ( C A S No . 1251624 -07- 733 strong >) will likely yield valuable insights into disease mechanisms and inform future drug design strategies . Its complex architecture provides fertile ground for innovation , making it a cornerstone compound worthy of continued study . By leveraging cutting-edge synthetic methodologies alongside advanced biophysical techniques , scientists can unlock its full therapeutic potential . This interdisciplinary approach ensures that promising candidates like this one move efficiently through preclinical development towards eventual clinical testing . The journey from benchtop synthesis to patient benefit exemplifies modern pharmaceutical research at its finest , combining creativity with precision to address unmet medical needs worldwide.